Cas no 915921-09-4 (3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride)

3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride is a synthetic organic compound featuring an imidazole moiety linked to a benzaldehyde derivative via a propoxy spacer, with hydrochloride salt formation enhancing its stability and solubility. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting imidazole-related pathways. The presence of the aldehyde group offers reactivity for further derivatization, while the hydrochloride form ensures improved handling and storage characteristics. Its structural features make it a versatile building block for drug discovery and biochemical studies.
3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride structure
915921-09-4 structure
Product Name:3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride
CAS No:915921-09-4
MF:C13H14N2O2
MW:230.262463092804
CID:6100892
PubChem ID:117064683
Update Time:2025-06-12

3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride
    • 3-(3-imidazol-1-ylpropoxy)benzaldehyde
    • 3-(3-(1H-Imidazol-1-yl)propoxy)benzaldehydehydrochloride
    • 1373519-51-7
    • 3-[3-(1H-imidazol-1-yl)propoxy]benzaldehyde hydrochloride
    • MFCD09836247
    • 3-(3-(1H-Imidazol-1-yl)propoxy)benzaldehyde hydrochloride
    • 3-(3-imidazol-1-ylpropoxy)benzaldehyde;hydrochloride
    • 3-[3-(1H-Imidazol-1-yl)propoxy]benzaldehyde hydrochloride, AldrichCPR
    • 915921-09-4
    • Inchi: 1S/C13H14N2O2/c16-10-12-3-1-4-13(9-12)17-8-2-6-15-7-5-14-11-15/h1,3-5,7,9-11H,2,6,8H2
    • InChI Key: FRGWXNAVCRFJAF-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=CC(OCCCN2C=NC=C2)=C1

Computed Properties

  • Exact Mass: 266.0822054g/mol
  • Monoisotopic Mass: 266.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1Ų

3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride Pricemore >>

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Additional information on 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride

Research Brief on 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride (CAS: 915921-09-4): Recent Advances and Applications

3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride (CAS: 915921-09-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent literature indicates that 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride serves as a versatile building block in medicinal chemistry. Its unique structure, featuring an imidazole ring and a benzaldehyde moiety, allows for diverse chemical modifications, making it a valuable scaffold for designing novel drug candidates. Studies published in the past year have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, researchers have investigated the compound's role in cancer therapy. Preliminary in vitro studies have shown that derivatives of 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride exhibit cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. These effects are attributed to the compound's ability to interfere with cell proliferation and induce apoptosis. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed selective toxicity toward cancer cells while sparing normal cells, a promising feature for future drug development.

The synthesis and optimization of 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have improved the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. Furthermore, computational modeling studies have provided insights into the compound's structure-activity relationships (SAR), enabling researchers to design more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include exploring its applications in combination therapies, targeted drug delivery systems, and personalized medicine.

In conclusion, 3-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride (CAS: 915921-09-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted biological activities and potential therapeutic applications underscore the importance of ongoing studies to fully elucidate its mechanisms of action and optimize its pharmacological properties. As the field advances, this compound may pave the way for the development of novel treatments for inflammatory diseases and cancer, addressing unmet medical needs.

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